N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide
• InChI: InChI=1S/C17H19NO3/c1-11-8-12(2)10-13(9-11)18-17(19)14-6-5-7-15(20-3)16(14)21-4/h5-10H,1-4H3,(H,18,19)
• InChI Key: MNFQYXWXKVSEOI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)C2=C(C(=CC=C2)OC)OC)C
• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol

Description

N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide, also known as URB597, is a selective inhibitor of fatty acid amide hydrolase (FAAH). It is a potent compound that has been extensively studied for its potential therapeutic benefits.

Mechanism of Action

N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide selectively inhibits FAAH, an enzyme responsible for the breakdown of endocannabinoids such as anandamide. By inhibiting FAAH, N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide increases the levels of anandamide in the brain, which can lead to a variety of therapeutic effects.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide has been shown to have a variety of biochemical and physiological effects. It increases levels of anandamide in the brain, which can lead to analgesic, anxiolytic, and anti-inflammatory effects. It has also been shown to improve memory and cognitive function in animal models.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide has several advantages for lab experiments. It is a potent and selective inhibitor of FAAH, making it a useful tool for studying the endocannabinoid system. However, N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide has a short half-life and may require multiple doses to maintain therapeutic effects.

Future Directions

There are several potential future directions for research on N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide. It could be further investigated as a potential treatment for drug addiction, neurodegenerative diseases, and other conditions. Additionally, new analogs of N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide could be developed to improve its pharmacokinetic properties and therapeutic potential. Finally, more research is needed to fully understand the mechanisms of action and long-term effects of N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide.

Synthesis Methods

N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide can be synthesized through a multi-step procedure involving the reaction of 3,5-dimethylphenylamine with 2,3-dimethoxybenzoyl chloride. The resulting product is then purified through column chromatography to obtain N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide in high purity.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2,3-dimethoxybenzamide has been widely studied for its potential therapeutic benefits in various fields of medicine. It has been shown to have analgesic, anxiolytic, and anti-inflammatory effects in preclinical studies. It has also been investigated as a potential treatment for drug addiction and neurodegenerative diseases such as Alzheimer's and Parkinson's.